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Compound of Interest

Compound Name: Tris(trimethylsiloxy)ethylene

Cat. No.: B1296553

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tris(trimethylsiloxy)ethylene, with the chemical formula C11H2803Si3, is an organosiloxane
compound of significant interest in organic synthesis and materials science.[1][2] Its unique
structure, featuring a vinyl group functionalized with three trimethylsiloxy groups, imparts a
distinct set of physical and chemical properties that make it a valuable reagent and building
block. This guide provides a comprehensive overview of the core physical properties of
Tris(trimethylsiloxy)ethylene liquid, offering insights into its handling, application, and the
scientific principles governing its behavior.

Molecular and Chemical Identity

o Chemical Name: Tris(trimethylsiloxy)ethylene[3][4]

Synonyms: Tris(trimethylsiloxy)ethene, [Vinyl-2-ylidenetris(oxy)]tris[trimethylsilane][1][5]

CAS Number: 69097-20-7[1][2][3][5][6]

Molecular Formula: C11H2803Si3[1][3][6]

Molecular Weight: 292.59 g/mol [1][5]

Appearance: Clear, colorless to yellowish liquid.[2][3][4][6]
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Core Physical Properties

The utility of Tris(trimethylsiloxy)ethylene in various applications is underpinned by its distinct
physical characteristics. These properties dictate its behavior under different conditions and are
crucial for process design, optimization, and safety.

Summary of Physical Properties

Property Value Conditions
Boiling Point 54-56 °C @ 0.1 mmHg[3][6]
90 °C @ 1 mmHg[1][5]

Melting Point <0°C

Density 0.886 g/mL @ 25 °C[3][6]
Relative Density 0.885

Refractive Index 1.420 @ 20 °C (lit.)[3][6]
Vapor Pressure < 0.05 mmHg @ 25 °C[1]

Flash Point 39°C

58 °C Closed cup

103 °F (31061171

Insoluble in water.[2][3][6]

Soluble in organic solvents like

Solubility ]
dichloromethane and
tetrahydrofuran.[2]
Stable in sealed containers
N under a dry, inert atmosphere.
Stability

[8] Readily hydrolyzed in protic
solvents.[6][9]

Experimental Determination of Physical Properties:
Methodologies
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The accurate determination of physical properties is paramount for the reliable application of
any chemical compound. The following outlines the standard experimental protocols for
measuring the key physical parameters of liquid Tris(trimethylsiloxy)ethylene.

Boiling Point Determination

The boiling point of Tris(trimethylsiloxy)ethylene is typically determined under reduced
pressure to prevent decomposition at elevated temperatures.

Workflow for Vacuum Distillation:
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Manometer

Vacuum Pump

Receiving Flask

Condenser

Heating Mantle

Distillation Flask

Procedure

Charge flask with Assemble distillation Apply and stabilize Record temperature
s . Heat gently .
Tris(trimethylsiloxy)ethylene apparatus vacuum and pressure at boiling

Apparatus Setup

Click to download full resolution via product page
Caption: Workflow for determining boiling point under reduced pressure.

Step-by-Step Protocol:

o Apparatus Setup: Assemble a standard vacuum distillation apparatus, ensuring all joints are

properly sealed.
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» Sample Preparation: Place a sample of Tris(trimethylsiloxy)ethylene and a boiling chip
into the distillation flask.

e Vacuum Application: Connect the apparatus to a vacuum pump and a manometer. Evacuate
the system to the desired pressure (e.g., 0.1 mmHg or 1 mmHg).

» Heating: Gently heat the distillation flask using a heating mantle.

o Data Recording: Record the temperature at which the liquid boils and condenses, along with
the stable pressure reading from the manometer.

Density and Refractive Index Measurement

These properties are crucial for identity confirmation and purity assessment.
Protocol:

o Temperature Control: Ensure the sample of Tris(trimethylsiloxy)ethylene is equilibrated to
the specified temperature (25 °C for density, 20 °C for refractive index).

o Density Measurement: Use a calibrated pycnometer or a digital density meter to determine
the mass of a known volume of the liquid.

o Refractive Index Measurement: Employ a calibrated refractometer, placing a drop of the
liquid on the prism and recording the refractive index.

Handling, Storage, and Safety

As a flammable and moisture-sensitive liquid, proper handling and storage procedures are
critical to ensure safety and maintain the integrity of Tris(trimethylsiloxy)ethylene.[1][10]

Key Safety and Handling Recommendations:

o Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container under an inert
atmosphere.[1][10] Recommended storage temperature is 2-8°C.[2][3]

« Handling: Handle in a well-ventilated area, away from heat, sparks, and open flames.[1][8]
Use non-sparking tools and take precautionary measures against static discharge.[1][11]
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e Personal Protective Equipment (PPE): Wear appropriate protective gloves (neoprene or
nitrile rubber), chemical goggles, and protective clothing.[1] In case of potential inhalation,
use a NIOSH-certified organic vapor respirator.[1][8]

e Incompatibilities: Avoid contact with alkalis, metal salts, and oxidizing agents.[1] It is also
incompatible with strong acids and finely powdered metals.[10]

e Hydrolytic Sensitivity: The compound reacts slowly with moisture and is readily hydrolyzed in
protic solvents.[6][7][9]

Logical Relationship of Safety Precautions:

Flammable Liquid
(H226)

Moisture Sensitive

/

Keep away from heat, . Ground/Bond container Store under inert Keep container
Use non-sparking tools = . -
sparks, open flames and receiving equipment atmosphere tightly closed

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. s3.amazonaws.com [s3.amazonaws.com]

2. guidechem.com [guidechem.com]

3. Tris(trimethylsilyloxy)ethylene, CasN0.69097-20-7 Shanghai Minstar Chemical Co., Ltd
China (Mainland) [minstar.lookchem.com]

4. Tris(trimethylsiloxy)ethylene, CasN0.69097-20-7 Hangzhou Sartort Biopharma Co., Ltd
China (Mainland) [sartort.lookchem.com]

5. far-chemical.com [far-chemical.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://s3.amazonaws.com/gelest/sds/SIT8720.0_GHS+US_English+US.pdf
https://s3.amazonaws.com/gelest/sds/SIT8720.0_GHS+US_English+US.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIT8721.0-msds.pdf
https://s3.amazonaws.com/gelest/sds/SIT8720.0_GHS+US_English+US.pdf
https://www.fishersci.com/store/msds?partNumber=AC216010050&countryCode=US&language=en
https://m.chemicalbook.com/ProductChemicalPropertiesCB1195497_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB1195497.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1195497.htm
https://www.benchchem.com/product/b1296553?utm_src=pdf-body-img
https://www.benchchem.com/product/b1296553?utm_src=pdf-custom-synthesis
https://s3.amazonaws.com/gelest/sds/SIT8720.0_GHS+US_English+US.pdf
https://www.guidechem.com/encyclopedia/tris-trimethylsilyloxy-ethylen-dic155039.html
https://minstar.lookchem.com/products/CasNo-69097-20-7-Tris-trimethylsilyloxy-ethylene-27926596.html
https://minstar.lookchem.com/products/CasNo-69097-20-7-Tris-trimethylsilyloxy-ethylene-27926596.html
https://sartort.lookchem.com/products/CasNo-69097-20-7-Tris-trimethylsiloxy-ethylene-25468112.html
https://sartort.lookchem.com/products/CasNo-69097-20-7-Tris-trimethylsiloxy-ethylene-25468112.html
https://far-chemical.com/product/tristrimethylsiloxyethylene/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296553?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

6. Tris(trimethylsilyloxy)ethylene CAS#: 69097-20-7 [m.chemicalbook.com]
7.69097-20-7 CAS MSDS (Tris(trimethylsilyloxy)ethylene) Melting Point Boiling Point

Density CAS Chemical Properties [chemicalbook.com]

o 8. gelest.com [gelest.com]

e 9. Tris(trimethylsilyloxy)ethylene | 69097-20-7 [chemicalbook.com]

e 10. fishersci.com [fishersci.com]

o 11. Tris(trimethylsilyloxy)ethylene - Safety Data Sheet [chemicalbook.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of Tris(trimethylsiloxy)ethylene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1296553#physical-properties-of-tris-trimethylsiloxy-

ethylene-liquid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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